Cas no 5332-60-5 (2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-)

2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]- structure
5332-60-5 structure
Product Name:2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
CAS No:5332-60-5
MF:C15H14N2S2
MW:286.415060520172
CID:382108
PubChem ID:219341
Update Time:2025-04-19

2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
    • 3-(ANILINOMETHYL)-2-BENZOTHIAZOLINETHIONE
    • NSC533
    • DTXSID60967928
    • 3-(2-Anilinoethyl)-1,3-benzothiazole-2(3H)-thione
    • 5332-60-5
    • NSC-533
    • Inchi: 1S/C15H14N2S2/c18-15-17(13-8-4-5-9-14(13)19-15)11-10-16-12-6-2-1-3-7-12/h1-9,16H,10-11H2
    • InChI Key: OLZIKXIFZSYGQX-UHFFFAOYSA-N
    • SMILES: S1C(N(C2C=CC=CC1=2)CCNC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 286.06002
  • Monoisotopic Mass: 286.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 15.27
  • LogP: 4.61740
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd